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Compound of Interest

Compound Name: Clozic

Cat. No.: B1221202

Initial investigations into the research applications of a compound designated as ICI 55897
have yielded no specific information corresponding to this identifier. Extensive searches across
prominent chemical and pharmacological databases, including PubChem and ChemSpider, as
well as broader scientific literature repositories, have not returned any data for a substance
with this specific name.

This lack of information suggests that "ICI 55897" may be an internal, unpublished, or
erroneous designation. In the course of this investigation, related terms and similar compound
names have emerged, which may offer context or represent a potential misidentification.

One notable finding is the existence of ICI 63,197, a well-characterized compound known to be
a potent and selective inhibitor of phosphodiesterase type 4 (PDE4). Research into ICI 63,197
has explored its potential therapeutic applications in inflammatory diseases and central
nervous system disorders.

Additionally, the acronym "ICI" is frequently used in contemporary pharmacology to refer to
Immune Checkpoint Inhibitors. This class of drugs has revolutionized cancer therapy by
modulating the immune system to recognize and attack tumor cells.

Given the absence of specific data for ICI 55897, this guide will briefly touch upon the known
characteristics of ICI 63,197 as a potential point of reference, should the original query have
contained a typographical error. It is crucial for researchers to verify the exact identity of the

compound of interest before proceeding with any experimental work.
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ICI1 63,197: A Phosphodiesterase 4 (PDE4) Inhibitor

ICI 63,197 is a selective inhibitor of the enzyme phosphodiesterase type 4. PDE4 is
responsible for the degradation of cyclic adenosine monophosphate (cCAMP), a crucial second
messenger involved in a multitude of cellular processes, including inflammation and
neurotransmission.

The primary mechanism of action for ICI 63,197 involves the inhibition of PDE4, leading to an
increase in intracellular cAMP levels. This elevation in cAMP can, in turn, modulate the activity
of various downstream signaling pathways.
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Simplified signaling pathway of ICI 63,197 action.

The ability of ICI 63,197 to elevate cCAMP levels has led to its investigation in several research

areas:

o Anti-inflammatory Effects: Increased cAMP in immune cells is generally associated with the
suppression of pro-inflammatory mediators.

» Neurological Disorders: cAMP signaling plays a critical role in neuronal function, and its
modulation has been explored in the context of cognitive enhancement and neuroprotection.

Due to the lack of specific data for "ICI 55897," it is not possible to provide quantitative data,
detailed experimental protocols, or further visualizations related to this specific compound.
Researchers are strongly advised to confirm the chemical identity and source of their
compounds before initiating any studies.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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